Cas no 53167-38-7 (Benzyl 2-Acetamido-2-deoxy-4-O-(b-D-galactopyranosyl)-b-D-glucopyranoside)

• Product Name: Benzyl 2-Acetamido-2-deoxy-4-O-(b-D-galactopyranosyl)-b-D-glucopyranoside
• CAS No: 53167-38-7
• MF: C₂₁H₃₁NO₁₁
• MW: 473.470947504044
• CID: 826083
• PubChem ID: 11826839
• Update Time: 2025-10-19

Benzyl 2-Acetamido-2-deoxy-4-O-(b-D-galactopyranosyl)-b-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-Acetamido-2-deoxy-4-O-(β-D-galactopyranosyl)-β- D-glucopyranoside
• LogP
• BENZYL 2-ACETAMIDO-2-DEOXY-4-O-(B-D-GALACTOPYRANOSYL)-B- D-GLUCOPYRANOSIDE
• BENZYL 2-ACETAMIDO-2-DEOXY-4-O-(BETA-D-GALACTOPYRANOSYL)-BETA-D-GLUCOPYRANOSIDE
• Benzyl 2-Acetamido-2-deoxy-4-O-(β-D-galactopyranosyl)-β- D-glucopyranoside
• Gal1-β-4GlcNAc-β-Bn
• Benzyl 2-Acetamido-2-deoxy-4-O-(?-D-galactopyranosyl)-?-
• Gal1- beta -4GlcNAc- beta -Bn
• Phenylmethyl 2-(Acetylamino)-2-deoxy-4-O-ss-D-galactopyranosyl-ss-D-glucopyranoside; Gal1-ss-4GlcNAc-ss-Bn
• N-[(2R,3R,4R,5S,6R)-2-(BENZYLOXY)-4-HYDROXY-6-(HYDROXYMETHYL)-5-{[(2S,3R,4S,5R,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}OXAN-3-YL]ACETAMIDE
• A-D-glucopyranoside
• Phenylmethyl 2-(Acetylamino)-2-deoxy-4-O-
• W-203007
• 53167-38-7
• A-D-galactopyranosyl-
• N-[(2R,3R,4R,5S,6R)-4-hydroxy-6-(hydroxymethyl)-2-phenylmethoxy-5-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]acetamide
• Benzyl 2-acetamido-2-deoxy-4-O-(b-D-galactopyranosyl)-b-D-glucopyranoside
• Benzyl 2-Acetamido-2-deoxy-4-O-(b-D-galactopyranosyl)-b-D-glucopyranoside

• Inchi： 1S/C21H31NO11/c1-10(25)22-14-16(27)19(33-21-18(29)17(28)15(26)12(7-23)31-21)13(8-24)32-20(14)30-9-11-5-3-2-4-6-11/h2-6,12-21,23-24,26-29H,7-9H2,1H3,(H,22,25)/t12-,13-,14-,15+,16-,17+,18-,19-,20-,21+/m1/s1
• InChI Key： SYUTXOZIXYNPMH-VSPFHFLJSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)NC(C)=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 473.19000
• Monoisotopic Mass: 473.18971080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 187Ų

Experimental Properties

• Melting Point: 241-244°C
• Solubility: Methanol, Water
• PSA: 187.40000
• LogP: -2.63800

Benzyl 2-Acetamido-2-deoxy-4-O-(b-D-galactopyranosyl)-b-D-glucopyranoside Security Information

• Storage Condition：-20°C Freezer

Additional information on Benzyl 2-Acetamido-2-deoxy-4-O-(b-D-galactopyranosyl)-b-D-glucopyranoside

Benzyl 2-Acetamido-2-deoxy-4-O-(b-D-galactopyranosyl)-b-D-glucopyranoside (CAS No. 53167-38-7): A Comprehensive Overview

Benzyl 2-Acetamido-2-deoxy-4-O-(b-D-galactopyranosyl)-b-D-glucopyranoside (CAS No. 53167-38-7) is a complex carbohydrate derivative that has garnered significant attention in the fields of carbohydrate chemistry, glycobiology, and pharmaceutical research. This compound, often referred to as a glycoside, is a key intermediate in the synthesis of various bioactive molecules and has been studied for its potential applications in drug development and diagnostic tools.

The structure of Benzyl 2-Acetamido-2-deoxy-4-O-(b-D-galactopyranosyl)-b-D-glucopyranoside consists of a benzyl group attached to a disaccharide unit, specifically a 2-acetamido-2-deoxy-b-D-glucopyranose linked to a b-D-galactopyranose via an O-glycosidic bond at the C4 position. This unique structural arrangement confers the compound with specific biological activities and reactivity profiles, making it a valuable tool in both academic and industrial settings.

In recent years, advances in carbohydrate chemistry have led to a deeper understanding of the role of glycosides in various biological processes. Benzyl 2-Acetamido-2-deoxy-4-O-(b-D-galactopyranosyl)-b-D-glucopyranoside has been extensively studied for its ability to mimic natural glycoconjugates, which are involved in cell recognition, immune responses, and other critical biological functions. For instance, research published in the Journal of Medicinal Chemistry has highlighted the potential of this compound as a lead molecule for developing novel therapeutics targeting glycan-mediated diseases.

The synthesis of Benzyl 2-Acetamido-2-deoxy-4-O-(b-D-galactopyranosyl)-b-D-glucopyranoside typically involves multi-step procedures, including protection and deprotection strategies to ensure the selective formation of the desired glycosidic linkages. Recent advancements in catalytic methods and green chemistry approaches have significantly improved the efficiency and sustainability of these synthetic routes. For example, a study published in Organic Letters demonstrated the use of metal-free catalysis for the efficient synthesis of this compound, reducing both cost and environmental impact.

In addition to its synthetic utility, Benzyl 2-Acetamido-2-deoxy-4-O-(b-D-galactopyranosyl)-b-D-glucopyranoside has shown promise in various biological assays. Its ability to interact with specific glycan-binding proteins (GBPs) makes it a valuable probe for studying protein-carbohydrate interactions. Research conducted at the University of California, San Francisco, has utilized this compound to investigate the binding mechanisms of galectins, a family of GBPs implicated in cancer progression and inflammation.

The pharmaceutical industry has also taken notice of the potential applications of Benzyl 2-Acetamido-2-deoxy-4-O-(b-D-galactopyranosyl)-b-D-glucopyranoside. Clinical trials are currently underway to evaluate its efficacy as an adjuvant therapy for enhancing the immune response to vaccines. Preliminary results have shown that this compound can significantly boost antibody production and improve overall vaccine efficacy. These findings have important implications for the development of next-generation vaccines against infectious diseases.

Furthermore, the use of Benzyl 2-Acetamido-2-deoxy-4-O-(b-D-galactopyranosyl)-b-D-glucopyranoside in diagnostic tools has been explored due to its high specificity and sensitivity. A study published in Analytical Chemistry demonstrated the application of this compound as a fluorescent probe for detecting specific glycans in biological samples. This approach has the potential to revolutionize early disease diagnosis and personalized medicine by providing rapid and accurate glycan profiling.

In conclusion, Benzyl 2-Acetamido-2-deoxy-4-O-(b-D-galactopyranosyl)-b-D-glucopyranoside (CAS No. 53167-38-7) is a versatile compound with significant potential across multiple scientific disciplines. Its unique structural features and biological activities make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing our understanding of carbohydrate biology and developing innovative therapeutic and diagnostic solutions.